Cas no 2680707-21-3 (4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid
• CAS No: 2680707-21-3
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 6056977
• PubChem ID: 165930373
• Update Time: 2025-07-02

4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid
• 2680707-21-3
• EN300-28292845
• 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid

• Inchi： 1S/C17H18N2O4/c1-17(2,3)23-16(22)19(12-7-5-4-6-8-12)14-9-10-18-11-13(14)15(20)21/h4-11H,1-3H3,(H,20,21)
• InChI Key： LMJRJVFUQPEVBP-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)C1C=CN=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.7Ų

Additional information on 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid

Comprehensive Overview of 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid (CAS No. 2680707-21-3)

4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid (CAS No. 2680707-21-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protecting group and pyridine-carboxylic acid backbone, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications in drug discovery, where Boc-protected amines and heterocyclic carboxylic acids are frequently employed.

The growing interest in 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid is driven by its potential role in the development of novel therapeutics. Researchers are increasingly exploring its utility in the design of small-molecule inhibitors and bioconjugates, particularly in the context of targeted drug delivery and enzyme modulation. The compound's carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties for specific biological targets.

In recent years, the demand for high-purity intermediates like CAS No. 2680707-21-3 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's compatibility with modern synthetic techniques, such as solid-phase peptide synthesis (SPPS) and click chemistry, has made it a staple in laboratories focused on peptide mimetics and protease inhibitors. Its stability under a wide range of conditions further enhances its appeal for industrial-scale applications.

From an environmental and regulatory perspective, 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid is classified as a non-hazardous material under standard handling conditions. This aligns with the pharmaceutical industry's shift toward green chemistry principles, emphasizing the use of safer reagents and sustainable processes. The compound's low toxicity profile and biodegradability make it an attractive choice for researchers committed to reducing the environmental impact of chemical synthesis.

The synthesis of CAS No. 2680707-21-3 typically involves multi-step organic reactions, including Boc protection of the amine group and subsequent coupling with pyridine-3-carboxylic acid derivatives. Optimized protocols for its production have been published in leading organic chemistry journals, highlighting its reproducibility and scalability. These methods often leverage catalytic hydrogenation or microwave-assisted synthesis to improve yields and reduce reaction times.

In the context of AI-driven drug discovery, 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid has emerged as a valuable building block for virtual screening libraries. Its modular structure allows for rapid generation of structure-activity relationship (SAR) data, facilitating the identification of lead compounds with enhanced binding affinity and selectivity. This aligns with the growing trend of integrating machine learning and computational chemistry to accelerate the drug development pipeline.

Looking ahead, the applications of CAS No. 2680707-21-3 are expected to expand into emerging fields such as theranostics and precision medicine. Its ability to serve as a linker for biomolecule conjugation positions it as a key component in the development of next-generation diagnostic probes and personalized therapeutics. As research continues to uncover new uses for this compound, its role in advancing biomedical innovation will undoubtedly grow.

For researchers seeking reliable sources of 4-{[(Tert-butoxy)carbonyl](phenyl)amino}pyridine-3-carboxylic acid, it is essential to partner with suppliers that adhere to stringent quality control standards. Certificates of analysis (CoA) detailing purity, spectroscopic data, and residual solvent levels are critical for ensuring reproducibility in experimental workflows. Additionally, suppliers offering custom synthesis services can provide tailored solutions for specific research needs.